Cas no 1456889-80-7 (ethyl 3-(1,2-dimethyl-N-(pyridin-2-yl)-1H-benzo[d]imidazole-5-carboxamido)propanoate)

ethyl 3-(1,2-dimethyl-N-(pyridin-2-yl)-1H-benzo[d]imidazole-5-carboxamido)propanoate Properties

Names and Identifiers

• 达比加群杂质E
• ethyl 3-(1,2-dimethyl-N-(pyridin-2-yl)-1H-benzo[d]imidazole-5-carboxamido)propanoate
• ethyl 3-[(1,2-dimethylbenzimidazole-5-carbonyl)-pyridin-2-ylamino]propanoate
• E82055
• N-(2-Pyridyl)-N-(3-oxo-3-ethoxypropyl)-1,2-dimethyl-1H-benzoimidazole-5-carboxamide
• Ethyl 3-(1,2-dimethyl-N-(pyridin-2-yl)-1H-benzo[d]imidazole-5-carboxamido)propanoate (Dabigatran Impurity)
• SCHEMBL15762282
• CS-0165932
• 1456889-80-7
• +Expand

• InChIKey： WYUWBSPFQWDSIN-UHFFFAOYSA-N
• Inchi： 1S/C20H22N4O3/c1-4-27-19(25)10-12-24(18-7-5-6-11-21-18)20(26)15-8-9-17-16(13-15)22-14(2)23(17)3/h5-9,11,13H,4,10,12H2,1-3H3
• SMILES： O=C(C1C([H])=C([H])C2=C(C=1[H])N=C(C([H])([H])[H])N2C([H])([H])[H])N(C1=C([H])C([H])=C([H])C([H])=N1)C([H])([H])C([H])([H])C(=O)OC([H])([H])C([H])([H])[H]

Computed Properties

• Exact Mass: 366.169
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 7
• Monoisotopic Mass: 366.169
• Heavy Atom Count: 27
• Complexity: 529
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.3
• Topological Polar Surface Area: 77.3